Cas no 379726-97-3 (Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)-)

• Product Name: Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)-
• CAS No: 379726-97-3
• MF: C₁₄H₂₀N₂O₅S
• MW: 328.384002685547
• CID: 1487246
• PubChem ID: 2345172
• Update Time: 2025-08-04

Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)-
• EN300-26578052
• AKOS034458545
• 379726-97-3
• Z56827351
• SR-01000032519-1
• 4-methyl-N-(7-nitro-6-oxoheptyl)benzene-1-sulfonamide
• SR-01000032519

• Inchi： 1S/C14H20N2O5S/c1-12-6-8-14(9-7-12)22(20,21)15-10-4-2-3-5-13(17)11-16(18)19/h6-9,15H,2-5,10-11H2,1H3
• InChI Key： CVCIGLHZQGJGQY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCCCC(C[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 328.1094
• Monoisotopic Mass: 328.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 106.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)-

Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)- (CAS No. 379726-97-3)

Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)-, also known by its CAS number 379726-97-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the sulfonamide class, which is widely recognized for its versatility in drug design and material science. The structure of this compound comprises a benzenesulfonamide core with a substituted heptyl group, making it a valuable molecule for exploring novel chemical reactions and bioactive properties.

The molecular formula of Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)- is C15H21N3O5S, with a molecular weight of 355.4 g/mol. Its structure features a benzene ring attached to a sulfonamide group (-SO2NH-) and a heptyl chain substituted with nitro and oxo groups. The presence of these functional groups imparts unique chemical reactivity and biological activity to the molecule. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of new antibiotics and anticancer agents.

One of the key areas of research involving Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)- is its role in medicinal chemistry. Scientists have explored its ability to act as a scaffold for constructing heterocyclic compounds, which are crucial in drug discovery. For instance, researchers have successfully utilized this compound as a starting material for synthesizing pyrrole derivatives with potent antifungal activity. These findings underscore the importance of this compound in advancing therapeutic interventions against infectious diseases.

In addition to its medicinal applications, Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)- has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated that derivatives of this compound can exhibit semiconducting behavior, making them suitable for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (LEDs). These advancements highlight the compound's potential beyond traditional pharmaceutical uses.

The synthesis of Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)- involves a multi-step process that combines classical organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. For example, recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is critical for developing chiral drugs with improved efficacy and reduced side effects.

In terms of physical properties, Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)- exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its solubility profile makes it ideal for use in various laboratory techniques, including chromatography and spectroscopy. Furthermore, its stability under standard storage conditions ensures its suitability for long-term research projects.

The biological activity of Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)- has been extensively studied using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have revealed that the compound interacts with key biological targets, including enzymes involved in signal transduction pathways. Such interactions suggest that this compound could serve as a lead molecule for developing novel therapeutic agents targeting complex diseases like cancer and neurodegenerative disorders.

In conclusion, Benzenesulfonamide, 4-methyl-N-(7-nitro-6-oxoheptyl)-, with CAS number 379726-97-3, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.